Cas no 1256346-21-0 (4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid)

4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid is a boronic acid derivative commonly employed as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Its structure features a chloro-fluoro substitution pattern and an isopropoxy group, enhancing its reactivity and selectivity in forming carbon-carbon bonds. The boronic acid moiety facilitates efficient coupling with aryl or vinyl halides under mild conditions, making it valuable in pharmaceutical and agrochemical synthesis. The compound’s stability under typical reaction conditions and its compatibility with diverse functional groups contribute to its utility in constructing complex molecular frameworks. Proper handling under inert conditions is recommended to preserve its reactivity.
4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid structure
1256346-21-0 structure
Product Name:4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid
CAS No:1256346-21-0
MF:C9H11BClFO3
MW:232.444245576859
MDL:MFCD17015738
CID:828185
Update Time:2026-04-29

4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-Chloro-2-fluoro-3-isopropoxyphenyl)boronic acid
    • X1862;4-CHLORO-2-FLUORO-3-ISOPROPOXYPHENYLBORONIC ACID;
    • 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid
    • MDL： MFCD17015738

Computed Properties

  • Exact Mass: 232.04700

Experimental Properties

  • PSA: 49.69000
  • LogP: 0.94610

4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM206615-1g
(4-Chloro-2-fluoro-3-isopropoxyphenyl)boronic acid
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abcr
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4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid; 98%
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abcr
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AB309382-10 g
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Chemenu
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CM206615-5g
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Chemenu
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TRC
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